Cas no 2228837-95-2 (1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine
• CAS No: 2228837-95-2
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 6318331
• PubChem ID: 165642631
• Update Time: 2025-08-02

1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine
• EN300-1917323
• 2228837-95-2

• Inchi： 1S/C9H12BrNS/c1-6-5-7(10)8(12-6)9(11)3-2-4-9/h5H,2-4,11H2,1H3
• InChI Key： YSPWUKNPTXWOPV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CCC1)N

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine

Recent Advances in the Study of 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine (CAS: 2228837-95-2)

1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine (CAS: 2228837-95-2) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane-amine core and brominated thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms and therapeutic implications.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine has been optimized in recent studies, with researchers employing advanced techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These methods have improved the yield and purity of the compound, making it more accessible for further pharmacological evaluation. The bromine atom at the 3-position of the thiophene ring has been identified as a critical functional group, enabling further derivatization and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine exhibits significant activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. Preliminary in vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression, anxiety, and Parkinson's disease. Additionally, its unique structural features have prompted investigations into its role as an allosteric modulator of G-protein-coupled receptors (GPCRs), a class of targets with high therapeutic relevance.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable blood-brain barrier penetration and a relatively long half-life, indicating its potential as a central nervous system (CNS) drug candidate. However, challenges such as metabolic stability and potential off-target effects remain areas of active research. Researchers are currently exploring structural modifications to enhance its selectivity and reduce unwanted side effects.

In addition to its neurological applications, 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine has also been investigated for its potential in oncology. Early-stage studies have reported its ability to inhibit specific kinases involved in cancer cell proliferation. The compound's brominated thiophene moiety appears to play a key role in its interaction with kinase active sites, making it a promising scaffold for the development of kinase inhibitors. Further studies are needed to validate these findings and explore its efficacy in preclinical cancer models.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-amine (CAS: 2228837-95-2) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further drug development. Ongoing research aims to optimize its properties, elucidate its mechanisms of action, and expand its therapeutic applications. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics for neurological and oncological disorders.